1-(2,5-Difluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride

Specification

• CAS No.: 1864074-58-7
• Molecular Formula: C12H18ClF2N
• Molecular Weight: 249.73 g/mol
• IUPAC Name: 1-(2,5-difluorophenyl)-3,3-dimethylbutan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C12H17F2N.ClH/c1-12(2,3)7-11(15)9-6-8(13)4-5-10(9)14;/h4-6,11H,7,15H2,1-3H3;1H
• Standard InChI Key: RZZPPWNCJCERNJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(C1=C(C=CC(=C1)F)F)N.Cl
• Canonical SMILES: CC(C)(C)CC(C1=C(C=CC(=C1)F)F)N.Cl

Introduction

1-(2,5-Difluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride is a chemical compound belonging to the class of aromatic amines. It features a difluorophenyl group attached to a dimethylbutanamine backbone, making it a subject of interest in medicinal chemistry and pharmacology. The presence of fluorine atoms in the phenyl ring enhances its biological activity and specificity towards certain biological targets.

Synthesis of 1-(2,5-Difluorophenyl)-3,3-dimethylbutan-1-amine Hydrochloride

The synthesis of this compound involves several organic synthesis techniques. These methods typically include reactions that introduce the difluorophenyl group and the amine functionality. The synthetic route may involve various intermediate compounds and can utilize different catalysts and solvents to optimize yield and purity.

Synthesis Steps

• Starting Materials: The synthesis often begins with simpler chemical precursors.

• Reaction Conditions: Careful control of temperature and pressure is crucial for achieving high yields.

• Purification Techniques: Analytical techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) are commonly used to monitor the reaction progress and purity of the final product.

Chemical Reactions and Modifications

1-(2,5-Difluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride can undergo various chemical reactions that are crucial for its functionalization and modification:

• Oxidation: Using oxidizing agents like potassium permanganate or chromium trioxide.

• Reduction: Involving reagents such as lithium aluminum hydride or sodium borohydride.

• Substitution: Participating in nucleophilic substitution reactions where halogens or other nucleophiles are introduced into the structure.

Mechanism of Action and Biological Activity

The mechanism of action primarily involves interaction with specific receptors in the body. Research indicates that this compound can modulate wakefulness and sleep patterns by blocking orexin signaling pathways, suggesting therapeutic effects in conditions such as insomnia.

Potential Applications

• Medicinal Chemistry: Potential applications in the development of pharmaceuticals targeting neurotransmitter receptors or acting as enzyme inhibitors.

• Pharmacology: Investigated for its potential therapeutic effects in various conditions.

Analytical Techniques for Characterization

The compound's structural characteristics can be analyzed using techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides insights into the arrangement of atoms and functional groups within the molecule.

• Mass Spectrometry (MS): Useful for determining the molecular weight and structure.